Cas no 13031-39-5 (3-Chlorophenyl acetate)

• Product Name: 3-Chlorophenyl acetate
• CAS No: 13031-39-5
• MF: C₈H₇ClO₂
• MW: 170.59298157692
• MDL: MFCD00142577
• CID: 158840
• PubChem ID: 83061
• Update Time: 2025-10-16

3-Chlorophenyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophenyl acetate
• 3-CHLOROPHENOL ACETATE
• Acetic acid,3-chlorophenyl ester
• 1-ACETOXY-3-CHLOROBENZENE
• 1-Chloro-3-acetoxybenzene
• 3-acetoxychlorobenzene
• 5-acetoxyphenyl chloride
• Acetic acid 3-chlorophenyl
• m-ClC6H4OAc
• 2-(3-chlorophenyl)acetate
• MFCD00142577
• Acetic acid, m-chlorophenyl ester (7CI,8CI); Phenol, m-chloro-, acetate (6CI); 3-Chlorophenol acetate; 3-Chlorophenyl acetate; m-Acetoxychlorobenzene; m-Chlorophenyl acetate
• CHEMBL456664
• AKOS006241749
• m-chlorophenyl acetate
• (3-chlorophenyl) acetate
• SCHEMBL337714
• 3-Chlorophenyl acetate #
• SY224191
• A806064
• Y11318
• Acetic acid, 3-chlorophenyl ester
• InChI=1/C8H7ClO2/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H
• CS-0111923
• 13031-39-5
• Q63393587
• BS-15111
• DTXSID60879335
• Acetic acid 3-chlorophenyl ester
• DTXCID701017348
• 3-chlorophenylacetate

• MDL： MFCD00142577
• Inchi： 1S/C8H7ClO2/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H3
• InChI Key： GQTKYLQYHPTULY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OC(C)=O

Computed Properties

• Exact Mass: 170.01300
• Monoisotopic Mass: 170.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 235.9±23.0 °C at 760 mmHg
• Flash Point: 86.6±25.9 °C
• PSA: 26.30000
• LogP: 2.26530

3-Chlorophenyl acetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 3-Chlorophenyl acetate

3-Chlorophenyl Acetate (CAS No. 13031-39-5): An Overview of Its Properties, Applications, and Recent Research Developments

3-Chlorophenyl acetate (CAS No. 13031-39-5) is a versatile organic compound that has gained significant attention in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which consists of an acetate group attached to a 3-chlorophenyl ring. The presence of the chlorine atom imparts specific properties that make 3-Chlorophenyl acetate a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Chlorophenyl acetate is C₉H₉O₂Cl, and it has a molecular weight of approximately 184.62 g/mol. It is a colorless to pale yellow liquid with a characteristic odor. The compound is soluble in most organic solvents but has limited solubility in water, which can be advantageous in certain synthetic processes where phase separation is desired.

In the pharmaceutical industry, 3-Chlorophenyl acetate has been explored as an intermediate in the synthesis of various drugs. Its reactivity and functional groups make it suitable for a wide range of chemical transformations, including esterification, hydrolysis, and substitution reactions. Recent studies have highlighted its potential in the development of new therapeutic agents, particularly in the areas of anti-inflammatory and analgesic drugs.

A notable application of 3-Chlorophenyl acetate is in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). NSAIDs are widely used to treat pain and inflammation, and the ability to modify their structure can lead to improved efficacy and reduced side effects. For instance, researchers have synthesized derivatives of 3-Chlorophenyl acetate that exhibit enhanced anti-inflammatory activity while maintaining low toxicity profiles.

In the field of agrochemicals, 3-Chlorophenyl acetate has been investigated for its potential as an intermediate in the production of herbicides and pesticides. The compound's stability and reactivity make it a suitable candidate for developing new formulations that are more effective and environmentally friendly. Recent studies have focused on optimizing synthetic routes to improve yield and reduce by-products, thereby enhancing the overall efficiency of the process.

The material science applications of 3-Chlorophenyl acetate are also noteworthy. It has been used as a building block in the synthesis of polymers with unique properties, such as improved thermal stability and mechanical strength. These polymers have found applications in various industries, including electronics, automotive, and construction. For example, researchers have developed copolymers containing 3-Chlorophenyl acetate units that exhibit excellent adhesion properties and resistance to harsh environmental conditions.

The environmental impact of chemicals is a growing concern, and recent studies have focused on assessing the biodegradability and toxicity of 3-Chlorophenyl acetate. Preliminary results suggest that under certain conditions, the compound can be biodegraded by microorganisms present in soil and water. However, further research is needed to fully understand its long-term environmental fate and potential impacts on ecosystems.

In terms of safety and handling, it is important to note that while 3-Chlorophenyl acetate is not classified as a hazardous substance under current regulations, proper precautions should be taken during its use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, it should be stored in well-ventilated areas away from heat sources and incompatible materials.

The future prospects for 3-Chlorophenyl acetate are promising. Ongoing research continues to uncover new applications and improve existing synthetic methods. For instance, recent advancements in catalytic processes have led to more efficient routes for producing 3-Chlorophenyl acetate, reducing costs and environmental impact. These developments are expected to drive further innovation in fields such as pharmaceuticals, agrochemicals, and materials science.

In conclusion, 3-Chlorophenyl acetate (CAS No. 13031-39-5) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an essential intermediate in the synthesis of numerous valuable products. As research continues to advance, it is likely that new uses for this compound will be discovered, further solidifying its importance in the chemical industry.